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Compound of Interest

Compound Name:
Benzyl 7-oxoazepane-2-

carboxylate

Cat. No.: B1383342 Get Quote

Researchers and drug development professionals working with Benzyl 7-oxoazepane-2-
carboxylate must adhere to stringent safety protocols to ensure personal safety and proper

disposal. This document outlines the necessary personal protective equipment (PPE), handling

procedures, and disposal plans for this chemical compound.

Personal Protective Equipment (PPE)
When handling Benzyl 7-oxoazepane-2-carboxylate, the following personal protective

equipment is essential to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Goggles Chemical splash goggles

Hand Protection Gloves Nitrile or neoprene, disposable

Body Protection Lab Coat Standard laboratory coat

Protective Clothing
Chemically resistant apron or

suit as needed

Respiratory Mask
Standard surgical mask or N95

respirator

Specialized Glove Box
For handling toxic or irritating

substances

Operational Plan: Handling and Storage
Handling:

Avoid Contact: Direct contact with the skin and eyes should be strictly avoided.

Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to

minimize inhalation of any potential vapors or dust.

Glove Box Usage: For procedures involving potentially toxic or irritating reactions, the use of

a glove box is recommended to provide an additional layer of containment.

Storage:

Short-term: For storage periods of 1-2 weeks, maintain the compound at -4°C.

Long-term: For longer storage, it is recommended to keep the compound at -20°C.

Container: Store in a tightly sealed, properly labeled container to prevent contamination and

degradation.
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Disposal Plan
The disposal of Benzyl 7-oxoazepane-2-carboxylate and any associated waste must be

handled with care to prevent environmental contamination.

Waste Classification: All waste generated from experiments involving this compound should

be classified and segregated.

Professional Disposal: The classified waste must be handed over to a licensed and

professional biological and chemical waste disposal company. Adhere to all local, state, and

federal regulations for hazardous waste disposal.

Experimental Application: Synthesis of Smoothened
(Smo) Receptor Antagonists
Benzyl 7-oxoazepane-2-carboxylate serves as a key reactant in the synthesis of

Smoothened (Smo) receptor antagonists. These antagonists are significant in the research and

potential treatment of cancers related to the Hedgehog (Hh) signaling pathway. The following

diagram illustrates the initial step in a published synthetic route where Benzyl 7-oxoazepane-
2-carboxylate is converted to an enol triflate, a crucial intermediate for developing these

antagonists.
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Synthesis of a Key Intermediate for Smoothened Receptor Antagonists

Benzyl 7-oxoazepane-2-carboxylate

LHMDS in THF at -78°C

Step 1: Deprotonation

Comins' Reagent in THF

Step 2: Reaction

Enol Triflate Intermediate

Formation

Spirocyclic Azepane-based
Smo Antagonists

Further Synthesis

Click to download full resolution via product page

Caption: Synthetic pathway from Benzyl 7-oxoazepane-2-carboxylate.

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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